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Compound of Interest

4-((4-Aminophenyl)methyl)-2,6-
Compound Name:

diisopropylaniline
CAS No.: 90680-34-5

Cat. No.: B12683018

Get Quote

\ J

Substance: 4,4'-Methylenebis[N-sec-butylaniline] (MBDA) Document Type: Technical Safety
Guide & Toxicity Profile Version: 2.0 (Scientific Review)[1][2]

Part 1: Executive Technical Summary[1][2]

CAS 5285-60-9 represents a specialized class of N-alkylated aromatic diamines, distinct from
its primary amine precursors like 4,4'-Methylenedianiline (MDA).[1][2] Commercially known as
MBDA or by trade names such as Unilink 4200, this compound is engineered to provide a
specific balance between reactivity and safety.[2]

Unlike primary aromatic amines which are often potent carcinogens and highly reactive curing
agents, the sec-butyl substitution on the nitrogen atoms of CAS 5285-60-9 introduces steric
hindrance.[1][2] This structural modification serves two critical functions:

» Reactivity Control: It significantly slows the reaction rate with isocyanates, extending the "pot
life" in polyurea and polyurethane formulations.[1][2]

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b12683018#bc-rfq
https://echa.europa.eu/es/registration-dossier/-/registered-dossier/28183/11/?documentUUID=aab68cdf-d40c-449a-b608-d6c5513145d1
https://cymitquimica.com/cas/5285-60-9/
https://echa.europa.eu/es/registration-dossier/-/registered-dossier/28183/11/?documentUUID=aab68cdf-d40c-449a-b608-d6c5513145d1
https://cymitquimica.com/cas/5285-60-9/
https://cymitquimica.com/cas/5285-60-9/
https://echa.europa.eu/es/registration-dossier/-/registered-dossier/28183/11/?documentUUID=aab68cdf-d40c-449a-b608-d6c5513145d1
https://cymitquimica.com/cas/5285-60-9/
https://echa.europa.eu/es/registration-dossier/-/registered-dossier/28183/11/?documentUUID=aab68cdf-d40c-449a-b608-d6c5513145d1
https://cymitquimica.com/cas/5285-60-9/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12683018?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

» Toxicological Mitigation: It alters the metabolic pathway, significantly reducing the genotoxic
potential typically associated with the diphenylmethane diamine class.[1][2]

Primary Application: Chain extender for polyurea spray coatings, epoxy hardeners, and
polyurethane elastomers.[1][2]

Part 2: Chemical Identity & Physicochemical
Characterization[1][2][3]
Nomenclature & ldentification

Parameter Detail
CAS Number 5285-60-9
IUPAC Name 4,4'-Methylenebis[N-sec-butylaniline]

MBDA; N,N'-Di-sec-butyl-4,4"-
Common Synonyms methylenedianiline; Bis(4-sec-

butylaminophenyl)methane

Molecular Formula C21H30N2
Molecular Weight 310.48 g/mol
Physical State Clear, amber liquid (at 25°C)

Physicochemical Properties[1][2]
e Boiling Point: >300°C (Decomposes prior to boiling)[1][2]

Flash Point: >177°C (Closed Cup) — Low flammability risk[1][2]

Vapor Pressure: Very low (< 0.01 mmHg at 20°C) — Minimal inhalation hazard under ambient
conditions[1][2]

Solubility: Insoluble in water; Soluble in ketones, esters, and aromatic hydrocarbons.[1][2]

Specific Gravity: ~0.98 - 0.99 g/cm3[1][2]
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Part 3: Toxicological Architecture & Mechanistic
Insights[1][2]
The "Safety by Design" Mechanism

The toxicity profile of CAS 5285-60-9 is best understood through the lens of Structure-Activity
Relationships (SAR).[1][2] Primary aromatic amines (e.g., MDA) are bioactivated via N-
hydroxylation (by CYP450 enzymes) to form electrophilic nitrenium ions, which bind to DNA.[1]

[2]

In CAS 5285-60-9, the bulky sec-butyl group hinders this N-hydroxylation pathway.[1][2]
Consequently, the molecule is less likely to form DNA adducts.[2]

Key Toxicological Findings:

» Genotoxicity: Ames Test Negative (Salmonella typhimurium).[1][2] This is a critical
differentiator from MDA (CAS 101-77-9).[1][2]

o Acute Toxicity (Oral): LD50 (Rat) = 1380 mg/kg.[1][2][3] Classified as GHS Category 4
(Harmful if swallowed).[1][2][4][5]

» Sensitization: Potential skin sensitizer, though generally lower potency than primary
diamines.[1][2]

GHS Hazard Classification (CLP/OSHA)

Based on available data, the substance is classified as follows:
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Hazard Statement (H-

Hazard Class Category
Code)
o H302: Harmful if swallowed.[1]
Acute Toxicity (Oral) Cat. 4
[61[41[5]
] o H400: Very toxic to aquatic life.
Aquatic Toxicity (Acute) Cat. 1
[LI[21141[7]
H410: Very toxic to aquatic life
Aquatic Toxicity (Chronic) Cat. 1 with long lasting effects.[1][2]
[41[7]
o H320: Causes eye irritation
Eye Irritation Cat. 2B

(Mild).[1][2]

Visualization: Metabolic & Reactivity Pathway

The following diagram illustrates how steric hindrance impacts both the industrial utility (curing)
and the biological fate (toxicity) of the molecule.[1][2]
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Figure 1: Mechanistic impact of N-sec-butyl substitution on reactivity and toxicity pathways.[1]

[2]

Part 4: Occupational Hygiene & Handling Protocols
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Exposure Control Decision Matrix

Because CAS 5285-60-9 is a liquid with low vapor pressure, the primary risk vector is dermal
absorption and environmental release, rather than inhalation of vapors (unless
heated/sprayed).[1][2]

Personal Protective Equipment (PPE) Standards:

o Respiratory: Not required at ambient temperatures.[1][2] If spraying (polyurea application) or
heating >100°C, use a Full-Face Respirator with Organic Vapor (OV) cartridges and P100
pre-filters.[1][2]

o Dermal:Butyl rubber or Nitrile (thick, >0.4mm) gloves.[1][2] Latex is permeable to aromatic

amines and should be avoided.[2]

e Ocular: Chemical splash goggles.[1][2]

Handling Workflow Diagram
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Handling CAS 5285-60-9

Process State?

N\

Ambient Liquid Heated/Sprayed
(Transfer/Pouring) (>60°C or Aerosol)

PPE: Nitrile Gloves, PPE: Respirator (OV/P100),
Goggles, Lab Coat Chem Suit, Face Shield

Contain with Sand/Earth
(Do NOT wash to drain)

Incineration via

Licensed Contractor
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Figure 2: Operational safety decision tree for handling MBDA.

Part 5: Environmental Fate & Emergency
Response[1][2]
Environmental Impact
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CAS 5285-60-9 is classified as Dangerous for the Environment (N).[1][2]
e Aquatic Toxicity: Highly toxic to fish and daphnia (LC50 < 1 mg/L ranges).[1][2]

o Persistence: Not readily biodegradable.[1][2] It binds strongly to soil and sediment due to its
organic nature (high Log Kow).[1][2]

o Disposal:Strict Prohibition: Do not allow entry into drains, sewers, or watercourses.[1][2]
Must be disposed of as hazardous chemical waste, typically via high-temperature
incineration.[1][2]

First Aid Measures

« Inhalation: Move to fresh air. If symptoms persist (rare under normal use), seek medical
attention.[1][2]

o Skin Contact:Critical Step: Wash immediately with soap and copious amounts of water.[5][7]
[8] Remove contaminated clothing.[7][8] Do not use solvents (alcohol/acetone) to clean skin,
as they may enhance absorption.[1][2]

o Eye Contact: Rinse cautiously with water for 15 minutes.[1][2][7] Remove contact lenses.[2]

[5]18]

e Ingestion: Rinse mouth. Do NOT induce vomiting (risk of aspiration).[1] Call a Poison Center
immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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